Cas no 1386462-20-9 (1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)ethanone)

1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)ethanone structure
1386462-20-9 structure
Product Name:1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)ethanone
CAS No:1386462-20-9
MF:C8H7N3O
MW:161.160681009293
CID:2133330
PubChem ID:86673815
Update Time:2024-03-01

1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)Ethanone
    • XCAYSMUTWSBSCI-UHFFFAOYSA-N
    • 1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)-ethanone
    • Ethanone, 1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)-
    • CID 86673815
    • 1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)ethanone
    • Inchi: 1S/C8H7N3O/c1-5(12)7-4-9-8-6(7)2-3-10-11-8/h2-4H,1H3,(H,9,11)
    • InChI Key: XCAYSMUTWSBSCI-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CNC2C1=CC=NN=2

Computed Properties

  • Exact Mass: 161.058911855g/mol
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6
  • XLogP3: 0
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